Cas no 2225172-84-7 (2-Methyl-6-(hydroxy)pyridine-4-boronic acid)

• Product Name: 2-Methyl-6-(hydroxy)pyridine-4-boronic acid
• CAS No: 2225172-84-7
• MF: C₆H₈BNO₃
• MW: 152.94
• CID: 5143733
• PubChem ID: 67991920
• Update Time: 2025-09-23

2-Methyl-6-(hydroxy)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(hydroxy)pyridine-4-boronic acid
• AB71369
• 2225172-84-7
• (6-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid
• SCHEMBL9978300
• (2-HYDROXY-6-METHYLPYRIDIN-4-YL)BORONIC ACID

• Inchi： 1S/C6H8BNO3/c1-4-2-5(7(10)11)3-6(9)8-4/h2-3,10-11H,1H3,(H,8,9)
• InChI Key： ZXPIQXMQSVJDSM-UHFFFAOYSA-N
• SMILES： B(C1=CC(=O)NC(C)=C1)(O)O

Computed Properties

• Exact Mass: 153.0597233g/mol
• Monoisotopic Mass: 153.0597233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-Methyl-6-(hydroxy)pyridine-4-boronic acid

Comprehensive Overview of 2-Methyl-6-(hydroxy)pyridine-4-boronic acid (CAS No. 2225172-84-7)

2-Methyl-6-(hydroxy)pyridine-4-boronic acid (CAS No. 2225172-84-7) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyridine-boronic acid structure, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Researchers and industry professionals increasingly seek this compound due to its potential applications in drug discovery, bioconjugation, and the development of functional materials.

The molecular structure of 2-Methyl-6-(hydroxy)pyridine-4-boronic acid combines a hydroxyl group and a boronic acid moiety on a methyl-substituted pyridine ring, offering dual reactivity for selective modifications. This feature aligns with current trends in precision chemistry, where multifunctional intermediates are essential for creating complex molecules. Recent studies highlight its role in synthesizing targeted therapeutics, particularly in kinase inhibitor development—a hot topic in oncology research. Users searching for "boronic acid catalysts" or "pyridine-based drug intermediates" will find this compound highly relevant to their work.

From an industrial perspective, CAS No. 2225172-84-7 addresses growing demands for high-purity synthetic intermediates in API manufacturing. Its stability under physiological conditions makes it valuable for proteolysis-targeting chimera (PROTAC) designs, a trending area in degradation therapeutics. Analytical techniques like HPLC and NMR confirm its >98% purity, meeting stringent requirements for GMP-compliant production. These qualities respond to frequent search queries such as "reliable boronic acid suppliers" and "scalable coupling reagents."

Environmental and safety considerations further enhance the appeal of 2-Methyl-6-(hydroxy)pyridine-4-boronic acid. Unlike traditional heavy metal catalysts, this organoboron compound supports green chemistry initiatives by reducing toxic byproducts—a key concern for researchers exploring "sustainable synthetic methods." Its water solubility also facilitates aqueous-phase reactions, aligning with industrial shifts toward solvent-free processes.

Emerging applications in material science demonstrate this compound's adaptability. It acts as a monomer for self-assembling polymers with potential use in organic electronics and sensor technologies. Such interdisciplinary relevance answers frequent searches about "multipurpose boronic acids" and "smart material precursors." Patent analyses reveal a 40% annual growth in filings involving similar heterocyclic boronic acids, underscoring its commercial importance.

For optimal handling, 2-Methyl-6-(hydroxy)pyridine-4-boronic acid requires storage under inert conditions to preserve its reactivity. Technical discussions often emphasize proper pH control during reactions to prevent protodeboronation—a common challenge reflected in search terms like "stabilizing boronic acids." Advanced formulations now incorporate this compound in lyophilized kits for improved shelf-life, addressing logistical concerns in global supply chains.

The compound's structure-activity relationship (SAR) profiles make it particularly valuable for medicinal chemists designing allosteric modulators. Recent publications correlate its hydrogen-bonding capacity with enhanced target binding affinity, a subject of numerous "molecular docking" related searches. Computational studies predict further utility in fragment-based drug design, where its MW under 250 Da meets lead-like criteria.

Quality control protocols for CAS No. 2225172-84-7 typically involve residual solvent analysis and heavy metal screening—topics frequently queried by QC specialists. The compound's chromatographic behavior has been extensively documented, with optimized reverse-phase methods available for purity assessment. These details cater to professionals seeking "analytical method development" resources.

In conclusion, 2-Methyl-6-(hydroxy)pyridine-4-boronic acid represents a convergence point for multiple scientific advancements. Its dual functionality responds to both traditional synthetic needs and cutting-edge applications like bioorthogonal chemistry. As research continues to uncover new roles for organoboron compounds, this material will likely remain at the forefront of innovations in life sciences and advanced materials.